Cas no 2310100-89-9 (1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzoyl-1,4-diazepane)

• Product Name: 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzoyl-1,4-diazepane
• CAS No: 2310100-89-9
• MF: C₁₇H₂₁F₃N₂O₂S
• MW: 374.421053647995
• CID: 5341858
• Update Time: 2025-10-30

1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzoyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)(4-(trifluoromethoxy)phenyl)methanone
• [4-(thiolan-3-yl)-1,4-diazepan-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzoyl-1,4-diazepane

• Inchi： 1S/C17H21F3N2O2S/c18-17(19,20)24-15-4-2-13(3-5-15)16(23)22-8-1-7-21(9-10-22)14-6-11-25-12-14/h2-5,14H,1,6-12H2
• InChI Key： KTPHZOCVMNQBQQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(C2C=CC(=CC=2)OC(F)(F)F)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 456
• XLogP3: 3.6
• Topological Polar Surface Area: 58.1

Additional information on 1-(thiolan-3-yl)-4-4-(trifluoromethoxy)benzoyl-1,4-diazepane

1-(Thiolan-3-yl)-4-4-(Trifluoromethoxy)benzoyl-1,4-diazepane

The compound 1-(Thiolan-3-yl)-4-4-(Trifluoromethoxy)benzoyl-1,4-diazepane (CAS No. 2310100-89-9) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and fluorinated aromatic systems. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule's structure features a thiolan ring, a trifluoromethoxybenzoyl group, and a diazepane framework, each contributing to its distinctive chemical behavior.

Recent studies have highlighted the importance of thiolan-containing compounds in drug discovery, particularly in the development of bioactive agents with potential therapeutic applications. The trifluoromethoxy group, a key feature of this compound, is known for its electron-withdrawing properties, which can enhance the molecule's stability and reactivity. This makes it an attractive candidate for use in various chemical reactions and as a building block in the synthesis of more complex molecules.

The diazepane ring system in this compound adds another layer of complexity to its structure. Diazepanes are known for their ability to form stable macrocyclic structures, which are valuable in the design of drugs with specific pharmacokinetic profiles. The integration of the thiolan and trifluoromethoxybenzoyl groups into the diazepane framework creates a molecule with unique electronic and steric properties, making it suitable for applications in both organic synthesis and materials science.

From an analytical standpoint, the compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into the molecule's conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments. The presence of fluorine atoms in the trifluoromethoxy group also contributes to the molecule's distinct nuclear magnetic resonance (NMR) signature, making it easier to identify and characterize.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of thiolan derivatives with trifluoromethoxybenzoyl groups. The reaction conditions are carefully optimized to ensure high yields and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process and improve scalability.

The compound's potential applications are vast and varied. In medicinal chemistry, it has been investigated as a lead compound for the development of novel therapeutics targeting specific biological pathways. Its unique structure allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In materials science, the compound's electronic properties make it a promising candidate for use in advanced materials such as polymers and organic semiconductors.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level with unprecedented accuracy. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets, aiding in the design of more effective drug candidates. Additionally, machine learning algorithms are being employed to predict the compound's reactivity under various conditions, further accelerating its development.

In conclusion, 1-(Thiolan-3-yl)-4-4-(Trifluoromethoxy)benzoyl-1,4-diazepane (CAS No. 2310100-89-9) is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in future advancements in medicinal chemistry and materials science.